Cas no 478784-99-5 (1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride
• CAS No: 478784-99-5
• MF: C₁₅H₂₆ClNO₂
• MW: 287.825443744659
• CID: 6503394
• Update Time: 2025-06-25

1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride
• 1-(SEC-BUTYLAMINO)-3-(2,4-DIMETHYLPHENOXY)PROPAN-2-OL HYDROCHLORIDE

• Inchi： 1S/C15H25NO2.ClH/c1-5-13(4)16-9-14(17)10-18-15-7-6-11(2)8-12(15)3;/h6-8,13-14,16-17H,5,9-10H2,1-4H3;1H
• InChI Key： BEBZHOCJBCGBJM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)CC(O)CNC(C)CC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride

Professional Introduction to 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride (CAS No. 478784-99-5)

1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride, identified by its CAS number 478784-99-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and investigation. The structural features of this molecule, particularly the presence of a butyl amine group and a dimethylphenyl ether moiety, contribute to its unique chemical and pharmacological properties.

The synthesis of 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The butyl amine group is typically introduced early in the synthesis, followed by the installation of the dimethylphenyl ether moiety. The final step involves the formation of the hydrochloride salt, which enhances the solubility and stability of the compound. This synthetic route has been optimized to ensure high yield and purity, making it suitable for further biological evaluation.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and pain signaling. The dimethylphenyl ether group, in particular, has been shown to interact with specific binding sites on target proteins, leading to a reduction in pro-inflammatory cytokine production.

The pharmacological profile of 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound demonstrates moderate affinity for several key targets, including cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels. The butyl amine group contributes to its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, the hydrochloride salt form enhances its bioavailability, making it a promising candidate for therapeutic development.

The latest research on 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride has focused on its mechanism of action and potential therapeutic applications. Studies indicate that this compound may act as a dual inhibitor of COX enzymes and TRP channels, providing a novel approach to managing chronic inflammatory conditions. The combination of these two mechanisms offers a synergistic effect that could lead to improved patient outcomes. Furthermore, the compound's ability to modulate pain signaling pathways makes it an attractive candidate for the development of new analgesics.

The safety profile of 1-(butan-2-yl)amino-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride has been evaluated through toxicological studies conducted in animal models. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not cause significant side effects. However, further research is needed to fully understand its long-term safety profile in humans. Clinical trials are currently underway to assess its efficacy and safety in patients with various inflammatory and pain conditions.

The development of 1-(butan-2-yl)amino-3-(
dimethylphenoxy)
propan
)-br/br/>ol hydrochloride
represents an important advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers investigating new treatments for inflammation and pain. As more data becomes available from ongoing studies, this compound is expected to play a significant role in future therapeutic strategies.